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Compound of Interest

Compound Name: 2-(3-Methoxyphenyl)acetamide

Cat. No.: B102801

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for 2-(3-Methoxyphenyl)acetamide (CAS No. 18463-71-3). Due to a lack of
specific toxicological studies on this compound, this guide also incorporates data from
structurally related analogs and general toxicology guidelines to provide a prospective safety
assessment. All personnel handling this substance should exercise caution and adhere to strict
laboratory safety protocols.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2-(3-Methoxyphenyl)acetamide
and its close isomers is presented below. This information is crucial for the proper handling,
storage, and emergency response procedures.
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2-(3- N-(2- N-(4- 2-

Property Methoxypheny Methoxypheny Methoxypheny Phenylacetami
l)acetamide l)acetamide l)acetamide de
18463-71-3[1][2] 103-81-1[7][8][9]

CAS Number 93-26-5[5] 51-66-1[6]

[31[4] [10]

Molecular
CoH11NO2[2][3] CoH11NO2[5] CoH11NO2[11] CsHoaNO

Formula

] 165.19 g/mol [2]
Molecular Weight 3] 165.19 g/mol [5] 165.19 g/mol [11] 135.16 g/mol
» Crystalline B
Appearance Not specified Tan powder[12] Not specified
powder[13]
Soluble in
alcohol,
chloroform, dilute

Solubility Not specified Not specified acids, and Not specified

alkalis. Does not

mix well with

water.[13]
Melting Point Not specified 86-88 °C 130-132 °C 154-158 °C
Boiling Point Not specified 295 °C Not specified Not specified

Hazard Identification and Classification

Specific GHS classification for 2-(3-Methoxyphenyl)acetamide is not readily available.
However, based on the hazard statements for structurally similar compounds, the following
potential hazards should be considered:
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N-(2- N-(4- 2-
Hazard Methoxyphenyl)ace Methoxyphenyl)ace Phenylacetamide[7
tamide[5] tamide[11] 18]
o Harmful if swallowed Harmful if swallowed Harmful if swallowed
Acute Oral Toxicity
(H302) (H302) (H302)
Skin Causes skin irritation o ) Not classified as a
) o Irritating to skin[13] o
Corrosion/Irritation (H315) skin irritant
Serious Eye Causes serious eye o Causes serious eye
o L Irritating to eyes[13] S
Damage/Irritation irritation (H319) irritation (H319)

Specific Target Organ ]
o _ May cause respiratory . .
Toxicity (Single T Not specified Not specified
irritation (H335)
Exposure)

Signal Word: Warning[5][7][8]

Precautionary Statements (General Recommendations based on Analogs):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

e P264: Wash skin thoroughly after handling.[5][7][8]

e P270: Do not eat, drink or smoke when using this product.[14]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][7][8][14]
e P301+P317: IF SWALLOWED: Get medical help.[14]

e P302+P352: IF ON SKIN: Wash with plenty of water.[5][14]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][7][8]

e P501: Dispose of contents/container to an approved waste disposal plant.[14]

Experimental Protocols for Safety Assessment
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Due to the absence of specific safety studies on 2-(3-Methoxyphenyl)acetamide, this section
outlines standardized and widely accepted experimental protocols for assessing the potential
toxicity of new chemical entities.

Acute Oral Toxicity Testing

The Organisation for Economic Co-operation and Development (OECD) provides several
guidelines for acute oral toxicity studies. These tests are designed to determine the short-term
adverse effects of a substance after oral administration.[15]

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure[16] This method is
designed to identify a dose that produces evident toxicity without causing mortality.

Animal Model: Typically, young adult female rats are used.[15]

e Housing and Acclimatization: Animals are housed in appropriate cages for at least five days
to acclimatize to laboratory conditions.[15]

o Dose Administration: The test substance is administered orally by gavage at one of the fixed
dose levels (5, 50, 300, or 2000 mg/kg body weight).[16]

o Observation Period: Animals are observed for a minimum of 14 days.[16]

o Endpoints: Observations include mortality, clinical signs of toxicity (changes in skin, fur, eyes,
and behavior), and body weight changes. A gross necropsy is performed at the end of the
study.[16]

OECD Test Guideline 423: Acute Toxic Class Method[15] This method allows for the
classification of a substance into a toxicity class based on a stepwise procedure with a
minimum number of animals.

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure[15][17] This method
is a sequential test that allows for the estimation of the LDso value with a reduced number of
animals.

Skin and Eye Irritation Testing
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In Vivo Draize Test (Refined) The traditional Draize test for skin and eye irritation has been

refined to reduce animal suffering.[18]

Skin Irritation: A small amount of the test substance is applied to a shaved patch of skin on a
rabbit. The exposure time is typically reduced to 4 hours. The site is then observed for signs
of erythema (redness) and edema (swelling).[18]

Eye Irritation: A small amount of the substance is instilled into one eye of a rabbit, with the
other eye serving as a control. The Low Volume Eye Irritation Test is a refinement that uses a
smaller volume of the test substance. Observations are made for redness, swelling, and
discharge.[18]

In Vitro Alternatives Several in vitro methods are available to assess skin and eye irritation

potential, reducing the need for animal testing. These include tests on reconstructed human

epidermis and cornea models.[18]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of
chemical compounds.[19][20][21]

Cell Culture: Human or animal cell lines are cultured in 96-well plates.[19]

Compound Exposure: The cells are treated with various concentrations of the test compound
for a specified period (e.g., 24 or 48 hours).[19]

MTT Addition: MTT solution is added to each well and incubated. Viable cells with active
mitochondria will reduce the yellow MTT to purple formazan crystals.[19]

Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.
[19]

Absorbance Measurement: The absorbance of the resulting purple solution is measured
using a microplate reader. The absorbance is directly proportional to the number of viable
cells.[22]
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o Data Analysis: The ICso (the concentration of the compound that inhibits 50% of cell growth)
is calculated to determine the cytotoxic potential.[22]

First Aid Measures

Based on information for related acetamide compounds, the following first aid measures are
recommended in case of exposure:

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[6]

[8]

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) ) )
contaminated clothing and shoes. Seek medical

attention if irritation persists.[6][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6][8]

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Handling and Storage

o Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid
dust formation. Wash hands thoroughly after handling.[6][7][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[6]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[8]

e Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon
dioxide, and nitrogen oxides upon combustion.[6][13]

o Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[8]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment (gloves, safety goggles, lab coat). Avoid dust formation.[7][8]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[7][8]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[7][8]

Visualizations
General Safety Assessment Workflow
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Caption: A logical workflow for the safety assessment of a new chemical entity.

Experimental Workflow for MTT Cytotoxicity Assay
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Caption: A step-by-step workflow for the MTT in vitro cytotoxicity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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